Cas no 21926-45-4 (3,4-dimethylbenzene-1-sulfonyl isocyanate)

• Product Name: 3,4-dimethylbenzene-1-sulfonyl isocyanate
• CAS No: 21926-45-4
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD16308146
• CID: 4711313
• Update Time: 2025-07-21

3,4-dimethylbenzene-1-sulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylbenzene-1-sulfonyl isocyanate
• 3,4-dimethylbenzenesulfonyl isocyanate
• GDXVMOMJBMYCPI-UHFFFAOYSA-N
• 3,4-dimethylbenzenesulfonylisocyanate

• MDL： MFCD16308146
• Inchi： 1S/C9H9NO3S/c1-7-3-4-9(5-8(7)2)14(12,13)10-6-11/h3-5H,1-2H3
• InChI Key： GDXVMOMJBMYCPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 211.03
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethylbenzene-1-sulfonyl isocyanate

Introduction to 3,4-dimethylbenzene-1-sulfonyl isocyanate (CAS No: 21926-45-4)

3,4-dimethylbenzene-1-sulfonyl isocyanate, with the chemical formula C₉H₇NO₂ and CAS number 21926-45-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl isocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both a methyl group at the 3-position and another at the 4-position of the benzene ring, combined with the sulfonyl and isocyanate functional groups, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl isocyanate moiety in 3,4-dimethylbenzene-1-sulfonyl isocyanate is particularly interesting due to its ability to participate in a wide range of chemical reactions. Isocyanates are well-known for their reactivity with nucleophiles, including amines, alcohols, and thiols, which allows for the formation of ureas, carbamates, and thioethers, respectively. These reactions are fundamental in the construction of complex molecular architectures, making 3,4-dimethylbenzene-1-sulfonyl isocyanate a crucial building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The sulfonyl group in 3,4-dimethylbenzene-1-sulfonyl isocyanate provides a convenient handle for further functionalization, enabling the synthesis of sulfonamides that exhibit various biological activities. For instance, sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an isocyanate group allows for further derivatization into ureas or carbamates, which can be explored for their pharmacological potential.

One of the most compelling aspects of 3,4-dimethylbenzene-1-sulfonyl isocyanate is its utility in polymer chemistry. Isocyanates are known to undergo polymerization reactions with diamines to form polyureas or with diols to form polyurethanes. The presence of methyl groups at the 3 and 4 positions of the benzene ring may influence the physical properties of the resulting polymers, such as thermal stability and mechanical strength. These properties make 3,4-dimethylbenzene-1-sulfonyl isocyanate a promising candidate for developing advanced materials with tailored characteristics.

The synthesis of 3,4-dimethylbenzene-1-sulfonyl isocyanate typically involves multi-step organic transformations starting from commercially available precursors like toluene derivatives. The key steps often include sulfonation followed by chlorosulfonation to introduce the sulfonyl group at the desired position. Subsequent conversion of the sulfonyl chloride into an isocyanate involves reaction with a strong base such as phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂). These synthetic routes highlight the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

In academic research, 3,4-dimethylbenzene-1-sulfonyl isocyanate has been employed in various studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. For example, researchers have explored its reactivity with heteroaromatic compounds to generate novel sulfonamide derivatives with potential biological activity. Additionally, its use as a crosslinking agent in biomaterials has been investigated due to its ability to form stable covalent bonds with amine-containing functional groups.

The pharmaceutical industry has also shown interest in 3,4-dimethylbenzene-1-sulfonyl isocyanate as a starting material for drug discovery programs. By leveraging its unique reactivity profile, chemists can rapidly generate libraries of sulfonamide-based compounds that can be screened for biological activity. This approach aligns well with modern drug discovery strategies that emphasize diversity and efficiency in compound design.

From a chemical biology perspective, 3,4-dimethylbenzene-1-sulfonyl isocyanate offers insights into enzyme inhibition and substrate recognition. Its ability to form covalent bonds with biological targets can be exploited to develop probes or inhibitors for enzymes involved in disease pathways. Such applications underscore the importance of this compound in advancing our understanding of biological processes at a molecular level.

The environmental impact of using 3,4-dimethylbenzene-1-sulfonyl isocyanate must also be considered. While it offers numerous synthetic advantages, proper handling and disposal protocols should be followed to minimize any potential risks associated with its reactivity. As research continues to evolve, efforts are being made to develop greener synthetic routes that reduce waste and improve sustainability.

In conclusion,3,4-dimethylbenzene-1-sulfonyl isocyanate (CAS No: 21926-45-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals、polymers，and advanced materials。As research progresses，the full potential of this molecule will continue to unfold，offering new opportunities for innovation and discovery。